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Compound of Interest

Compound Name: (R)-2-Methylmorpholine

CAS No.:
168038-14-0; 74572-13-7;

790184-33-7

Cat. No.: B2821071

Get Quote

Disposal Procedures for (R)-2-Methylmorpholine

Executive Summary
(R)-2-Methylmorpholine (CAS: 790184-33-7) is a chiral cyclic amine widely used as a building

block in drug discovery.[1] Its disposal requires strict adherence to protocols governing

flammable and corrosive organic bases. Improper disposal—specifically mixing with acidic

waste streams—can result in rapid exothermic neutralization, pressurization of waste

containers, and potential rupture.

Immediate Disposal Classification:

RCRA Waste Codes: D001 (Ignitable), D002 (Corrosive).[2][3]

Primary Hazard: Flammable Liquid, Corrosive to skin/eyes.[4][5][6][7][8]

Segregation Mandate:NEVER mix with acidic waste streams or oxidizers.
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Hazard Profile & Technical Characterization
Before handling waste, operators must understand the physicochemical risks that dictate the

disposal strategy.

Property Specification Operational Implication

CAS Number 790184-33-7
Use for specific waste

profiling/manifests.[1]

Physical State
Liquid (Colorless to light

yellow)

High mobility; requires

secondary containment.

Flash Point ~41°C (105°F)
Class 3 Flammable. Vapors

can travel to ignition sources.

pH > 12 (Strong Base)

Class 8 Corrosive. Destroys

tissue; reacts violently with

acids.

Incompatibility
Acids, Acid Chlorides,

Oxidizers

Segregation Critical: Risk of

fire/explosion if mixed.

GHS Hazard Statements:

H226: Flammable liquid and vapor.[6][8]

H314: Causes severe skin burns and eye damage.[4][5][6][7][8][9]

H302: Harmful if swallowed.[4][7][8][9]

Waste Segregation Logic
The most common accident involving amine disposal is accidental mixing with acidic organic

waste (e.g., acetic acid, TFA waste). This section details the required segregation logic.

Expert Insight: Unlike neutral solvents (acetone, methanol), (R)-2-Methylmorpholine is a

base.[1] If poured into a "General Organic Waste" carboy that contains acidic byproducts, the

neutralization heat can boil the solvent, causing the container to burst.
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Waste Generation:
(R)-2-Methylmorpholine

Is the Waste Stream
Acidic or Oxidizing?

YES (Acidic/Oxidizer)

Contains Acids
(HCl, TFA, H2SO4)

NO (Neutral/Basic)

Pure or Basic Mix

STOP: Do Not Mix!
Risk of Explosion/Heat

Segregate into
Compatible Stream

Bin A: Flammable
Basic/Amine Waste

Preferred

Bin B: General
Solvent Waste

Acceptable ONLY if
Bin B is verified Neutral/Basic

Click to download full resolution via product page

Figure 1: Decision tree for segregating amine waste to prevent incompatible reactions.

Step-by-Step Disposal Protocol
This protocol ensures compliance with EPA (RCRA) standards and protects laboratory

infrastructure.

Phase 1: Preparation
PPE Required: Nitrile gloves (double-gloved recommended), safety goggles (splash

resistant), and a flame-resistant lab coat.

Container Selection: Use HDPE (High-Density Polyethylene) or Glass containers.
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Note: Avoid aluminum containers as amines can be corrosive to aluminum alloys over

time.

Ventilation: All transfers must occur inside a certified chemical fume hood.

Phase 2: Collection & Labeling
Verify Recipient Container: Ensure the waste carboy is designated for "Basic/Alkaline

Organic Waste".

Transfer: Pour the liquid slowly using a funnel to prevent splashing.

Labeling: Affix a hazardous waste label immediately.

Constituents: Write "(R)-2-Methylmorpholine" clearly. Do not use abbreviations like "2-

MM".

Hazard Checkboxes: Check "Flammable" and "Corrosive".[10]

Closure: Cap the container tightly when not in use to prevent vapor escape (H226).

Phase 3: Storage & Pickup
Secondary Containment: Store the waste container in a secondary tray to catch potential

leaks.

Location: Store in a Flammable Safety Cabinet, separate from acidic waste containers.

Disposal Handoff: Schedule pickup with your EHS (Environmental Health & Safety)

department or licensed TSDF (Treatment, Storage, and Disposal Facility).

Disposal Method: The standard industry method is Incineration (fuel blending) to destroy

the organic structure safely.

Emergency Spill Response
In the event of a spill, immediate action is required to prevent vapor accumulation and chemical

burns.
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Small Spill (< 500 mL):

Evacuate & Ventilate: Alert nearby personnel and ensure the fume hood is running.

PPE Upgrade: Wear butyl rubber gloves if available (better resistance than nitrile for

prolonged contact), or double-glove nitrile.

Absorb: Do NOT use paper towels (fire hazard with flammables). Use an inert absorbent like

vermiculite, dry sand, or commercial chem-sorbent pads.

Collect: Scoop the saturated absorbent into a wide-mouth HDPE jar.

Label: Label as "Debris contaminated with (R)-2-Methylmorpholine -

Flammable/Corrosive."

Large Spill (> 500 mL):

Evacuate: Pull the fire alarm if vapors are dense.

Isolate: Close lab doors.

Call EHS: Do not attempt to clean up without respiratory protection (respirator fit-tested for

organic vapors/amines).

Operational Workflow Diagram

Laboratory Phase EHS / TSDF Phase

Waste Generated Package in HDPE/Glass Label: D001, D002 Store in Flammable Cabinet
(Secondary Containment) EHS Pickup DOT Transport

(UN 2734)
Incineration

(Fuel Blending)

Click to download full resolution via product page

Figure 2: End-to-end lifecycle of (R)-2-Methylmorpholine waste from bench to destruction.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/environmental-affairs/hazardous-waste/epa-hazardous-waste-codes%5B%5B1%5D(https:/www.google.com/url?q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQFizNKZ_ldxVaBCwzzxKXs_wvOn8ynk-ZAoMaW8B4ES07S6ekEsNvHxEqJIdEVA_xTQWB4W4GPNvUDNNxfbV1Og-xvocdVNPktJazcGlKelfXDlA76_Rgyk8Snwkv0rXl50ON-QQc3sBcdAnmo%3D%29%5D&sa=E
https://www.benchchem.com/product/b2821071/docs#r-2-methylmorpholine-proper-disposal-procedures
https://www.benchchem.com/product/b2821071/docs#r-2-methylmorpholine-proper-disposal-procedures
https://www.benchchem.com/product/b2821071/docs#r-2-methylmorpholine-proper-disposal-procedures
https://www.benchchem.com/product/b2821071/docs#r-2-methylmorpholine-proper-disposal-procedures
https://www.benchchem.com/product/b2821071?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2821071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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